Cas no 104295-62-7 (Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 104295-62-7
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• MDL: MFCD08271951
• CID: 133628
• PubChem ID: 7537645
• Update Time: 2025-10-29

Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 3-(2-furanyl)-1-methyl-, ethyl ester
• Ethyl 3-(2-furyl)-1-methyl-1H-pyrazole-5-carboxylate
• ethyl 5-(furan-2-yl)-2-methylpyrazole-3-carboxylate
• 5-[2]Furyl-2-methyl-2H-pyrazol-3-carbonsaeure-aethylester
• 5-[2]furyl-2-methyl-2H-pyrazole-3-carboxylic acid ethyl ester
• 5-ethoxycarbonyl-3-(2-furyl)-1-methylpyrazole
• Ethyl 3-(furan-2-yl)-1-methyl-1H-pyrazole-5-carboxylate
• MFCD08271951
• DTXSID70428777
• MS-22398
• SCHEMBL15360204
• AKOS015908593
• 104295-62-7
• FT-0726649
• 1H-Pyrazole-5-carboxylicacid,3-(2-furanyl)-1-methyl-,ethyl ester
• DB-059118
• Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate

• MDL： MFCD08271951
• Inchi： 1S/C11H12N2O3/c1-3-15-11(14)9-7-8(12-13(9)2)10-5-4-6-16-10/h4-7H,3H2,1-2H3
• InChI Key： RMIOHJSPVQALON-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=C(C(=O)OCC)N(C)N=1

Computed Properties

• Exact Mass: 220.08500
• Monoisotopic Mass: 220.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 57-58.5
• Boiling Point: 352.4±32.0 °C at 760 mmHg
• Flash Point: 166.9±25.1 °C
• Refractive Index: 1.575
• PSA: 57.26000
• LogP: 1.85680
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate

Comprehensive Overview of Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 104295-62-7)

Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 104295-62-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyrazole and furan rings, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes an ethyl carboxylate group, enhances its reactivity and applicability in various chemical reactions.

The growing interest in heterocyclic compounds like Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate is driven by their potential applications in drug discovery and sustainable agriculture. Researchers are particularly intrigued by its role in the development of bioactive molecules, which are increasingly sought after for their efficacy in targeting specific biological pathways. This aligns with the current trend of precision medicine and green chemistry, where the focus is on minimizing environmental impact while maximizing therapeutic outcomes.

One of the most frequently asked questions about CAS No. 104295-62-7 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including cyclization and esterification processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization. These methods are critical for meeting the stringent quality standards required in pharmaceutical and agrochemical applications.

In the context of material science, Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate has shown promise as a building block for functional materials. Its ability to form stable complexes with metals makes it a candidate for developing catalysts and sensors. This is particularly relevant in the era of smart materials, where there is a high demand for compounds that can respond to environmental stimuli or facilitate energy-efficient processes.

The compound's safety profile and regulatory status are also topics of interest. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Regulatory bodies such as the EPA and REACH have established guidelines for its use, emphasizing the importance of risk assessment and environmental monitoring. These measures are in line with the global push towards sustainable industrial practices.

Another area of exploration is the potential of Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate in flavor and fragrance applications. Its structural features suggest it could contribute to the synthesis of novel aromatic compounds, catering to the ever-evolving demands of the cosmetics and food industries. This aligns with the consumer trend towards natural and synthetic blends that offer unique sensory experiences.

In summary, Ethyl 3-(2-Furyl)-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 104295-62-7) is a multifaceted compound with wide-ranging applications. Its relevance in pharmaceuticals, agrochemicals, material science, and flavor chemistry underscores its importance in modern research and industry. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.